1-(4-chlorobenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
Description
1-(4-chlorobenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, also known as CBNPC, is a synthetic compound that belongs to the dihydropyridine family. It has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and biochemistry.
Scientific Research Applications
Pharmacology and Drug Development
The compound’s structural features make it a promising candidate for drug development. Researchers explore its potential as an antihypertensive agent due to its dihydropyridine backbone, which is commonly associated with calcium channel blockers. By modulating calcium influx, it could help manage blood pressure and cardiovascular diseases .
Anticancer Properties
Studies investigate the compound’s impact on cancer cells. Its nitrophenyl moiety may interact with cellular components, affecting cell growth and proliferation. Researchers explore its potential as an anticancer agent, particularly against solid tumors. Further mechanistic studies are needed to elucidate its precise mode of action .
Antioxidant Activity
The presence of a nitro group suggests potential antioxidant properties. Researchers evaluate its ability to scavenge free radicals and protect cells from oxidative stress. Understanding its antioxidant mechanisms could lead to applications in nutraceuticals or functional foods .
Anti-Inflammatory Effects
Inflammation plays a crucial role in various diseases. The compound’s unique structure may inhibit inflammatory pathways. Researchers investigate its impact on cytokine production, leukocyte migration, and tissue damage. Potential applications include novel anti-inflammatory drugs .
Metabolism Studies
The compound’s conjugated metabolites (e.g., glucuronides and sulfates) are of interest. Researchers use high-performance liquid chromatography (HPLC) to quantify 4-nitrophenol (PNP), 4-nitrophenyl β-glucuronide (PNP-G), and 4-nitrophenyl sulfate (PNP-S) in rat bile samples. Understanding their metabolism aids drug safety assessments and pharmacokinetic studies .
Trypanocidal Activity
Exploring its potential against Trypanosoma parasites is another avenue. Researchers investigate whether it can inhibit parasite growth or affect their essential metabolic pathways. If successful, it could contribute to the development of new antiparasitic agents .
properties
IUPAC Name |
1-[(4-chlorophenyl)methyl]-N-(4-nitrophenyl)-2-oxopyridine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H14ClN3O4/c20-14-5-3-13(4-6-14)12-22-11-1-2-17(19(22)25)18(24)21-15-7-9-16(10-8-15)23(26)27/h1-11H,12H2,(H,21,24) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BDHVEPJDOHMARD-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(C(=O)C(=C1)C(=O)NC2=CC=C(C=C2)[N+](=O)[O-])CC3=CC=C(C=C3)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H14ClN3O4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(4-chlorobenzyl)-N-(4-nitrophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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